Cas no 89622-78-6 (Pyrimidine, 5-chloro-2-cyclopropyl-)

Pyrimidine, 5-chloro-2-cyclopropyl- structure
89622-78-6 structure
Product Name:Pyrimidine, 5-chloro-2-cyclopropyl-
CAS No:89622-78-6
MF:C7H7ClN2
MW:154.596880197525
CID:594650
PubChem ID:20444414
Update Time:2025-04-19

Pyrimidine, 5-chloro-2-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 5-chloro-2-cyclopropyl-
    • 5-chloro-2-cyclopropylpyrimidine
    • 89622-78-6
    • SCHEMBL11086191
    • DTXSID20607237
    • Inchi: 1S/C7H7ClN2/c8-6-3-9-7(10-4-6)5-1-2-5/h3-5H,1-2H2
    • InChI Key: JGUZFQHDYVXHGB-UHFFFAOYSA-N
    • SMILES: ClC1C=NC(C2CC2)=NC=1

Computed Properties

  • Exact Mass: 154.0297759g/mol
  • Monoisotopic Mass: 154.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 25.8Ų
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